Cas no 1008361-65-6 (5-Bromo-6-methoxybenzoimidazole)

• Product Name: 5-Bromo-6-methoxybenzoimidazole
• CAS No: 1008361-65-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD18783164
• CID: 1024675
• PubChem ID: 53216933
• Update Time: 2025-05-20

5-Bromo-6-methoxybenzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxy-1H-benzo[d]imidazole
• 5-BroMo-6-MethoxybenzoiMidazole
• 6-bromo-5-methoxy-1H-benzimidazole
• 1H-Benzimidazole, 6-bromo-5-methoxy-
• BAAJXZAAZDCTGW-UHFFFAOYSA-N
• 5-Bromo-6-methoxy-1H-benzimidazole
• FCH1342916
• 5-bromo-6-methoxy-1H-1,3-benzodiazole
• 5-bromo-6-(methyloxy)-1H-benzimidazole
• OR400542
• AX8230744
• 5-bromo-6-methoxy-3H-1,3-benzodiazole
• SY045650
• SCHEMBL3046760
• AKOS015999431
• 5-Bromo-6-methoxybenzimidazole
• DB-253386
• MFCD18783164
• CS-0034586
• FS-3542
• 1008361-65-6
• SCHEMBL13137280
• DTXSID40682061
• AKOS015888564
• A897325
• XH0151
• 5-Bromo-6-methoxybenzoimidazole

• MDL： MFCD18783164
• Inchi： 1S/C8H7BrN2O/c1-12-8-3-7-6(2-5(8)9)10-4-11-7/h2-4H,1H3,(H,10,11)
• InChI Key： BAAJXZAAZDCTGW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC=N2)OC

Computed Properties

• Exact Mass: 225.97400
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.1

Experimental Properties

• PSA: 37.91000
• LogP: 2.33400

5-Bromo-6-methoxybenzoimidazole Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-6-methoxybenzoimidazole

Comprehensive Overview of 5-Bromo-6-methoxybenzoimidazole (CAS No. 1008361-65-6): Properties, Applications, and Industry Insights

5-Bromo-6-methoxybenzoimidazole (CAS No. 1008361-65-6) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative features a bromine atom at the 5-position and a methoxy group at the 6-position, which contribute to its unique reactivity and biological activity. The compound's molecular formula is C₈H₇BrN₂O, with a molecular weight of 227.06 g/mol. Its structural features make it a versatile building block for synthesizing more complex molecules.

In recent years, 5-Bromo-6-methoxybenzoimidazole has been widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers have explored its role as a key intermediate in the development of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The presence of both bromine and methoxy groups allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, making it a valuable scaffold in organic synthesis.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, have been extensively characterized to support its use in pharmaceutical formulations. Studies indicate that 5-Bromo-6-methoxybenzoimidazole exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for laboratory-scale reactions. Its melting point ranges between 180-185°C, and it demonstrates good thermal stability under standard storage conditions.

From an industrial perspective, the demand for 5-Bromo-6-methoxybenzoimidazole has grown steadily due to its relevance in small-molecule drug development. Pharmaceutical companies are increasingly interested in heterocyclic compounds with halogen substituents, as they often enhance binding affinity to biological targets. This trend aligns with current market needs for novel therapeutic agents targeting cancer, infectious diseases, and metabolic disorders.

Environmental and regulatory considerations for 5-Bromo-6-methoxybenzoimidazole are also important discussion points. The compound is typically handled under standard laboratory safety protocols, with proper ventilation and personal protective equipment. While not classified as hazardous under major regulatory frameworks, its synthetic intermediates should be managed responsibly to minimize environmental impact. Many manufacturers now emphasize green chemistry principles in its production to reduce waste and improve sustainability.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of 5-Bromo-6-methoxybenzoimidazole. High-purity grades (>98%) are commercially available for research purposes, with certificates of analysis provided to ensure reproducibility in experimental workflows. These quality control measures are critical for researchers working on structure-activity relationship (SAR) studies.

Future research directions for 5-Bromo-6-methoxybenzoimidazole may explore its potential in bioconjugation chemistry or as a precursor for fluorescent probes. The compound's aromatic system and halogen substituent make it suitable for developing molecular imaging agents, which are increasingly important in diagnostic applications. Additionally, computational chemistry approaches could further optimize its properties for specific drug delivery systems.

For researchers sourcing 5-Bromo-6-methoxybenzoimidazole, it's essential to partner with reputable suppliers who adhere to Good Manufacturing Practices (GMP). The global market offers both catalog products and custom synthesis services to meet diverse project requirements. Pricing varies based on quantity and purity specifications, with bulk purchases typically available for industrial-scale applications.

In summary, 5-Bromo-6-methoxybenzoimidazole (CAS No. 1008361-65-6) represents an important chemical entity with broad utility in life sciences research. Its balanced properties as a synthetic intermediate, combined with growing interest in halogenated heterocycles, position it as a compound of continuing significance in modern chemistry. As innovation in targeted therapeutics advances, this molecule will likely play an increasingly prominent role in academic and industrial settings.